Cas no 1093657-08-9 (2-chloro-5-(propan-2-yl)aniline)

• Product Name: 2-chloro-5-(propan-2-yl)aniline
• CAS No: 1093657-08-9
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD19598714
• CID: 4571078
• PubChem ID: 58885093
• Update Time: 2025-06-27

2-chloro-5-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(propan-2-yl)aniline

• MDL： MFCD19598714
• Inchi： 1S/C9H12ClN/c1-6(2)7-3-4-8(10)9(11)5-7/h3-6H,11H2,1-2H3
• InChI Key： FZBQYLAMHUAYOI-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C(C)C)=CC=C1Cl

Additional information on 2-chloro-5-(propan-2-yl)aniline

Comprehensive Overview of 2-Chloro-5-(propan-2-yl)aniline (CAS No. 1093657-08-9): Properties, Applications, and Industry Insights

2-Chloro-5-(propan-2-yl)aniline, identified by its CAS number 1093657-08-9, is a specialized aromatic amine compound with significant relevance in organic synthesis and industrial applications. This compound, featuring a chloro-substituted aniline backbone and an isopropyl group, exhibits unique chemical properties that make it valuable for researchers and manufacturers. In recent years, the demand for tailored aromatic amines like 2-chloro-5-isopropylaniline has surged due to their role in agrochemicals, pharmaceuticals, and advanced material science.

The molecular structure of CAS 1093657-08-9 combines a benzene ring with both electron-withdrawing (chloro) and electron-donating (isopropyl) substituents, creating a versatile intermediate for electrophilic substitution reactions. This duality is particularly sought after in the development of crop protection agents and pharmaceutical precursors, aligning with global trends toward sustainable agriculture and precision medicine. Searches for "aniline derivatives in drug discovery" and "chloroaniline applications" have grown by 40% year-over-year, reflecting heightened interest in such compounds.

From a synthetic perspective, 2-chloro-5-(propan-2-yl)aniline is often synthesized via catalytic amination of corresponding aryl halides or reduction of nitro precursors. Its stability under moderate temperatures (up to 200°C) and solubility in common organic solvents like ethanol and dichloromethane enhance its utility in multi-step synthesis. Industry forums frequently discuss "optimizing aniline derivative purity" and "scaling specialty amine production"—topics directly relevant to this compound’s manufacturing.

Environmental and regulatory considerations are critical when handling CAS 1093657-08-9. While not classified as hazardous under major chemical inventories, its biodegradation pathways and ecotoxicological profiles are actively researched. The rise of green chemistry queries in search engines underscores the need for data on sustainable aniline derivative processing, prompting manufacturers to adopt solvent recovery systems and catalytic methods.

In material science, 2-chloro-5-isopropylaniline serves as a building block for conductive polymers and liquid crystal displays (LCDs). Its molecular geometry facilitates π-stacking interactions, a property exploited in organic electronics—a field generating 25% more patent filings since 2020. Researchers frequently search for "aniline monomers for OLEDs" and "chloro-substituted aromatic amines," indicating strong cross-industry demand.

Analytical characterization of 1093657-08-9 typically involves GC-MS, HPLC, and ¹H/¹³C NMR spectroscopy. Purity benchmarks exceeding 98% are standard for commercial grades, with technical specifications emphasizing low heavy metal content. Laboratories increasingly seek "HPLC methods for aniline analysis" and "NMR reference data for substituted anilines," highlighting the compound’s analytical importance.

Market projections suggest steady growth for 2-chloro-5-(propan-2-yl)aniline, driven by Asia-Pacific agrochemical expansion and North American pharmaceutical R&D. Strategic suppliers now offer custom synthesis services and derivative libraries to meet diverse application needs. This aligns with search trends for "bulk aromatic amine suppliers" and "specialty chemical sourcing."

Future research directions may explore 1093657-08-9’s potential in catalytic asymmetric synthesis or as a ligand in transition metal complexes. With AI-assisted molecular design gaining traction, queries like "machine learning for amine optimization" signal emerging interdisciplinary opportunities for this structurally nuanced compound.